Cas no 58550-84-8 (1H-Indole, 3-methyl-1-(phenylsulfonyl)-)

• Product Name: 1H-Indole, 3-methyl-1-(phenylsulfonyl)-
• CAS No: 58550-84-8
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 1611893
• PubChem ID: 10572737
• Update Time: 2025-04-21

1H-Indole, 3-methyl-1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-methyl-1-(phenylsulfonyl)-
• N-(phenylsulphonyl)-3-methylindole
• 3-Methyl-1-(phenylsulfonyl)-1H-indole
• 3-methyl-1-phenylsulfonylindole
• 1-(benzenesulfonyl)-3-methylindole
• CS-0432878
• F71985
• N-phenylsulfonyl-3-methylindole
• 3-methyl-1-(benzenesulfonyl)indole
• BS-47976
• 58550-84-8
• JMFHTDJSMGWOTJ-UHFFFAOYSA-N
• SCHEMBL1172350
• MFCD18905368

• Inchi： 1S/C15H13NO2S/c1-12-11-16(15-10-6-5-9-14(12)15)19(17,18)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key： JMFHTDJSMGWOTJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(N1C=C(C)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 271.06679
• Monoisotopic Mass: 271.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 408
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• PSA: 39.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides